Cas no 1189877-11-9 (Hydroflumethiazide-13CD2)

• Product Name: Hydroflumethiazide-13CD2
• CAS No: 1189877-11-9
• MF: C₈H₈F₃N₃O₄S₂
• MW: 334.29700756073
• CID: 1059366
• PubChem ID: 46781711
• Update Time: 2025-10-29

Hydroflumethiazide-13CD2 Chemical and Physical Properties

Names and Identifiers

• Hydroflumethiazide
• 3,3-dideuterio-1,1-dioxo-6-(trifluoromethyl)-2,4-dihydro-1λ6,2,4-benzothiadiazine-7-sulfonamide
• 1189877-11-9
• Hydroflumethiazide-13CD2
• Hydroflumethiazide-13C-d2
• Hydroflumethiazide-13C,d2
• J-004005
• 1,1-Dioxo-6-(trifluoromethyl)(3-~13~C,3,3-~2~H_2_)-1,2,3,4-tetrahydro-1lambda~6~,2,4-benzothiadiazine-7-sulfonamide
• HY-W011240S
• DTXSID90675923
• CS-0169657
• 3,3-dideuterio-1,1-dioxo-6-(trifluoromethyl)-2,4-dihydro-1lambda6,2,4-benzothiadiazine-7-sulfonamide

• Inchi： 1S/C8H8F3N3O4S2/c9-8(10,11)4-1-5-7(2-6(4)19(12,15)16)20(17,18)14-3-13-5/h1-2,13-14H,3H2,(H2,12,15,16)/i3+1D2
• InChI Key： DMDGGSIALPNSEE-QFNKQLDQSA-N
• SMILES： S1(C2C=C(C(C(F)(F)F)=CC=2N[13C]([2H])([2H])N1)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 334.00700
• Monoisotopic Mass: 334.00674091g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: >246°C (dec.)
• Solubility: DMSO
• PSA: 135.12000
• LogP: 3.34280

Hydroflumethiazide-13CD2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on Hydroflumethiazide-13CD2

Introduction to Hydroflumethiazide-13CD2 and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 1189877-11-9, specifically known as Hydroflumethiazide-13CD2, represents a significant advancement in the field of medicinal chemistry. This deuterated derivative of Hydroflumethiazide has garnered considerable attention due to its unique isotopic labeling, which provides invaluable insights into metabolic pathways and drug interactions. Hydroflumethiazide, a well-established thiazide diuretic, has been widely used for decades to manage conditions such as hypertension and edema. The introduction of deuterium atoms into its molecular structure, as seen in Hydroflumethiazide-13CD2, offers a novel approach to studying its pharmacokinetics and pharmacodynamics.

In recent years, the demand for labeled compounds in pharmaceutical research has surged, driven by the need for more precise and accurate analytical techniques. The use of deuterium-labeled analogs, such as Hydroflumethiazide-13CD2, allows researchers to track the movement of drugs within biological systems with greater clarity. This is particularly crucial in understanding how drugs are metabolized and excreted, which are critical factors in determining their efficacy and safety profiles. The incorporation of stable isotopes like deuterium (²H) into pharmaceutical compounds has become a cornerstone in modern drug development, enabling high-resolution mass spectrometry (HRMS) and other advanced analytical methods.

The significance of Hydroflumethiazide-13CD2 extends beyond mere analytical advantages. It serves as a powerful tool in the study of drug-drug interactions and can help elucidate complex metabolic pathways that might otherwise remain obscure. For instance, researchers can use this labeled compound to investigate how Hydroflumethiazide interacts with other medications, providing critical data for drug repurposing and combination therapy strategies. The precision offered by isotopic labeling allows for the identification of minor metabolites that could significantly impact a drug's overall efficacy or lead to adverse effects.

Recent studies have highlighted the importance of Hydroflumethiazide-13CD2 in understanding renal function and electrolyte balance. Thiazide diuretics like Hydroflumethiazide work by inhibiting sodium reabsorption in the distal convoluted tubule of the kidney, leading to increased urine production and reduced blood volume. By using the deuterated version, researchers can more accurately trace the renal clearance of Hydroflumethiazide and its metabolites. This information is invaluable for optimizing dosing regimens and predicting patient responses based on individual metabolic profiles.

The application of Hydroflumethiazide-13CD2 in clinical trials has also shown promise. Its use enables researchers to monitor drug levels in biological fluids with high sensitivity, which is essential for therapeutic drug monitoring (TDM). TDM helps ensure that patients are receiving the correct dose of medication, thereby maximizing therapeutic benefits while minimizing potential side effects. The ability to differentiate between parent drug and its labeled metabolites provides a clearer picture of how drugs are processed within the body, leading to more personalized medicine approaches.

From a synthetic chemistry perspective, the preparation of Hydroflumethiazide-13CD2 presents unique challenges but also opportunities for innovation. The introduction of deuterium atoms requires precise control over reaction conditions to ensure high isotopic purity. Advances in deuterium labeling techniques have made it possible to produce complex labeled molecules like this with increasing efficiency and yield. These synthetic methodologies not only contribute to the availability of such compounds but also drive advancements in chemical synthesis as a whole.

The regulatory landscape also plays a crucial role in the adoption of labeled compounds like Hydroflumethiazide-13CD2. Regulatory agencies such as the FDA and EMA have recognized the value of isotopically labeled drugs in research and development, often requiring such studies as part of new drug applications. This encouragement from regulatory bodies has spurred further investment in labeled compound production and analysis, fostering a more robust environment for innovative drug discovery.

Looking ahead, the future prospects for Hydroflumethiazide-13CD2 and similar labeled compounds appear promising. As technology advances, particularly in areas like mass spectrometry and computational chemistry, the ability to study these molecules in greater detail will only improve. This will likely lead to new insights into drug metabolism, transport, and interactions, ultimately accelerating the development of safer and more effective medications.

In conclusion,Hydroflumethiazide-13CD2 represents a significant advancement in pharmaceutical research due to its isotopic labeling. Its applications span from basic metabolic studies to clinical trial monitoring, offering invaluable tools for researchers and clinicians alike. As our understanding of drug metabolism continues to evolve,Hydroflumethiazide-13CD2 will undoubtedly play a pivotal role in shaping future therapeutic strategies.